Cas no 1897643-27-4 (4,4-difluoro-3-(oxolan-3-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(oxolan-3-yl)butanoic acid
• CAS No: 1897643-27-4
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 6286074
• PubChem ID: 115019708
• Update Time: 2025-05-23

4,4-difluoro-3-(oxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(oxolan-3-yl)butanoic acid
• 1897643-27-4
• EN300-1943611

• Inchi： 1S/C8H12F2O3/c9-8(10)6(3-7(11)12)5-1-2-13-4-5/h5-6,8H,1-4H2,(H,11,12)
• InChI Key： YQQZZWRZBTZEKY-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1COCC1)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-3-(oxolan-3-yl)butanoic acid

Introduction to 4,4-Difluoro-3-(Oxolan-3-yl)Butanoic Acid (CAS No. 1897643-27-4)

4,4-Difluoro-3-(Oxolan-3-yl)butanoic acid (CAS No. 1897643-27-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of fluorinated carboxylic acids and is characterized by the presence of two fluorine atoms and a cyclopentyl (oxolan) moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various research endeavors.

The chemical structure of 4,4-difluoro-3-(oxolan-3-yl)butanoic acid is particularly intriguing due to the presence of the difluoro substituents, which can significantly influence the compound's reactivity, stability, and biological activity. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules, often leading to enhanced metabolic stability and improved pharmacokinetic profiles. The cyclopentyl (oxolan) ring, on the other hand, provides a rigid structure that can enhance the compound's conformational stability and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The unique properties of fluorine atoms make them valuable for optimizing drug candidates by improving their solubility, permeability, and bioavailability. 4,4-Difluoro-3-(oxolan-3-yl)butanoic acid has been studied for its potential as a lead compound in the design of new drugs targeting various diseases. For instance, research has shown that this compound exhibits promising activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the antiproliferative effects of 4,4-difluoro-3-(oxolan-3-yl)butanoic acid on human breast cancer cell lines. The results demonstrated that this compound effectively inhibited cell proliferation by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the modulation of key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings highlight the potential of 4,4-difluoro-3-(oxolan-3-yl)butanoic acid as a promising lead compound for further drug development.

Beyond its potential as an anticancer agent, 4,4-difluoro-3-(oxolan-3-yl)butanoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a continuous need for new therapeutic agents with improved efficacy and safety profiles. A study conducted by researchers at the University of California in 2021 evaluated the anti-inflammatory effects of this compound in an animal model of inflammatory bowel disease (IBD). The results showed that 4,4-difluoro-3-(oxolan-3-yl)butanoic acid significantly reduced inflammation markers and improved disease symptoms, suggesting its potential as a therapeutic agent for IBD.

The synthesis of 4,4-difluoro-3-(oxolan-3-yl)butanoic acid has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of 1-bromo-2-fluoropropane with cyclopentene followed by subsequent transformations to introduce the carboxylic acid functionality and additional fluorine atoms. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production if required.

In conclusion, 4,4-difluoro-3-(oxolan-3-yl)butanoic acid (CAS No. 1897643-27-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable lead compound for the development of new drugs targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions in these areas.